Cas no 152404-52-9 (4-Hydroxybenzaldehyde-13C)

4-Hydroxybenzaldehyde-13C Properties

Names and Identifiers

• Benzaldehyde-formyl-13C,4-hydroxy- (9CI)
• 4-Hydroxybenzaldehyde-13C
• 4-HYDROXYBENZALDEHYDE 1-14C
• 4-Formylphenol-13C
• 4-Hydroxybenzaldehyde-1-13C
• Parahydroxybenzaldehyde-13C
• p-Formylphenol-13C
• p-Hydroxybenzaldehyde-13C
• p-Oxybenzaldehyde-13C
• NSC 2127-13C
• 4-HYDROXYBENZALDEHYDE-CARBONYL-13C
• CGA40452
• 152404-52-9
• CS-0226378
• 4-Hydroxybenzaldehyde-+/--13C
• 4-Hydroxy-Benzaldehyde-formyl-13C
• J-008918
• HY-Y0313S1
• DTXSID80583841
• 4-Hydroxy(formyl-~13~C)benzaldehyde
• 4-Hydroxybenzaldehyde-1-13C, 99 atom % 13C
• +Expand

• MDL： MFCD00190323
• InChIKey： RGHHSNMVTDWUBI-HOSYLAQJSA-N
• Inchi： InChI=1S/C7H6O2/c8-5-6-1-3-7(9)4-2-6/h1-5,9H/i5+1
• SMILES： C1=C(C=CC(=C1)O)[13CH]=O

Computed Properties

• Exact Mass: 123.04000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 123.040134265g/mol
• Heavy Atom Count: 9
• Complexity: 93.1
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 1.20470
• PSA: 37.30000
• Refractive Index: 1.618
• Boiling Point: Not available
• Melting Point: 117-119 °C(lit.)
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2±0.1 g/cm3